Cas no 461046-73-1 (1-(2-Thiophen-2-yl-ethyl)piperazine)

• Product Name: 1-(2-Thiophen-2-yl-ethyl)piperazine
• CAS No: 461046-73-1
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• MDL: MFCD01320903
• CID: 879491
• Update Time: 2026-04-29

1-(2-Thiophen-2-yl-ethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Thiophen-2-yl)ethyl)piperazine
• 1-(2-Thien-2-ylethyl)piperazine
• 1-(2-Thienethyl)piperazine
• 1-(2-thiophen-2-ylethyl)piperazine
• 1-(2-Thiophen-2-yl-ethyl)piperazine
• 1-[2-(2-thienyl)ethyl]piperazine(SALTDATA: FREE)
• 1-[2-(thiophen-2-yl)ethyl]piperazine
• 2-(2-piperazinylethyl)thiophene
• AC1MC71M
• AC1Q28PV
• SBB047932
• SureCN593083

• MDL： MFCD01320903
• Inchi： InChI=1S/C10H16N2S/c1-2-10(13-9-1)3-6-12-7-4-11-5-8-12/h1-2,9,11H,3-8H2
• InChI Key： PAVBVPAOAVNWGK-UHFFFAOYSA-N
• SMILES： C1=CSC(=C1)CCN2CCNCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on 1-(2-Thiophen-2-yl-ethyl)piperazine

Recent Advances in the Study of 1-(2-Thiophen-2-yl-ethyl)piperazine (CAS: 461046-73-1) in Chemical Biology and Pharmaceutical Research

The compound 1-(2-Thiophen-2-yl-ethyl)piperazine (CAS: 461046-73-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a piperazine core linked to a thiophene moiety, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its role as a building block in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) agents and antimicrobial compounds.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship (SAR) of 1-(2-Thiophen-2-yl-ethyl)piperazine derivatives as potential serotonin receptor modulators. The research team synthesized a series of analogs and evaluated their binding affinities to 5-HT1A and 5-HT2A receptors, which are crucial targets for treating depression and anxiety disorders. The lead compound, incorporating the 461046-73-1 scaffold, demonstrated nanomolar affinity for these receptors with improved selectivity profiles compared to existing therapeutics.

In another significant development, researchers at the European Journal of Medicinal Chemistry (2024) reported the antimicrobial potential of 1-(2-Thiophen-2-yl-ethyl)piperazine derivatives against multidrug-resistant bacterial strains. The study highlighted that structural modifications at the piperazine nitrogen significantly enhanced antibacterial activity, particularly against Gram-positive pathogens. Molecular docking studies revealed that these compounds interfere with bacterial cell wall biosynthesis by targeting key enzymes in the peptidoglycan synthesis pathway.

Recent pharmacokinetic studies have addressed previous challenges associated with the 461046-73-1 scaffold, particularly its metabolic stability and blood-brain barrier permeability. A 2024 Nature Communications paper described the development of prodrug derivatives that significantly improved oral bioavailability while maintaining the desired pharmacological activity. These advancements have opened new avenues for developing CNS-targeted therapeutics based on this chemical framework.

The synthetic versatility of 1-(2-Thiophen-2-yl-ethyl)piperazine has also been demonstrated in recent drug discovery campaigns. Several pharmaceutical companies have included this scaffold in their fragment-based drug discovery libraries, recognizing its potential to generate diverse molecular architectures. The thiophene moiety provides opportunities for π-stacking interactions in protein binding sites, while the piperazine ring offers multiple sites for structural diversification.

Looking forward, researchers are particularly excited about the application of 461046-73-1 derivatives in targeted protein degradation strategies. Preliminary studies suggest that appropriately functionalized versions of this scaffold can serve as effective linkers in PROTAC (Proteolysis Targeting Chimera) molecules, potentially addressing previously "undruggable" targets in oncology and neurodegenerative diseases.

In conclusion, the growing body of research on 1-(2-Thiophen-2-yl-ethyl)piperazine (CAS: 461046-73-1) demonstrates its versatility and potential in multiple therapeutic areas. From CNS disorders to antimicrobial applications and beyond, this scaffold continues to provide valuable insights for medicinal chemists. Future research directions will likely focus on optimizing the pharmacokinetic properties of these compounds while exploring novel biological targets and therapeutic applications.